Cas no 1805503-76-7 (4-Bromo-5-fluoro-2-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline
• CAS No: 1805503-76-7
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4974132
• PubChem ID: 118851230
• Update Time: 2026-02-27

4-Bromo-5-fluoro-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrF4N/c8-4-1-3(7(10,11)12)6(13)2-5(4)9/h1-2H,13H2
• InChI Key： LGXAFZRWIJYCBJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(F)(F)F)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline

4-Bromo-5-fluoro-2-(trifluoromethyl)aniline: A Comprehensive Overview

The compound 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline, identified by the CAS number 1805503-76-7, is a highly specialized aromatic amine with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position, a fluorine atom at the 5-position, and a trifluoromethyl group at the 2-position of the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline in drug discovery and development. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of novel anti-cancer agents. The bromine and fluorine substituents are known to enhance the molecule's ability to interact with biological targets, while the trifluoromethyl group contributes to its stability and lipophilicity—key properties for drug candidates.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. The presence of multiple halogen atoms makes it an ideal candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has demonstrated that derivatives of 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline can exhibit exceptional charge transport properties, which are critical for applications in flexible electronics and next-generation display technologies.

The synthesis of 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and electrophilic substitution. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. The stability of the molecule under various reaction conditions has also been extensively studied, providing valuable insights into its suitability for diverse chemical transformations.

From an environmental perspective, the degradation pathways of 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline have been investigated to assess its potential impact on ecosystems. Studies indicate that the compound undergoes slow biodegradation under aerobic conditions, suggesting that its use should be carefully managed to minimize environmental risks.

In conclusion, 4-Bromo-5-fluoro-2-(trifluoromethyl)aniline, with its unique structural features and versatile applications, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in drug development and materials science underscores its significance in advancing technological innovations across multiple disciplines.